Cas no 63185-86-4 (5-Amino-2-(phenylthio)benzoic Acid)

5-Amino-2-(phenylthio)benzoic Acid is a benzoic acid derivative featuring an amino group at the 5-position and a phenylthioether moiety at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its structural features, including the electron-rich amino group and sulfur-containing substituent, make it valuable for constructing heterocyclic frameworks or modifying molecular properties. The compound exhibits moderate solubility in polar organic solvents, facilitating its use in coupling reactions or further functionalization. Its stability under standard conditions ensures reliable handling in laboratory settings. The presence of both carboxylic acid and amino functionalities allows for selective derivatization, enhancing its utility in multi-step synthetic routes.

5-Amino-2-(phenylthio)benzoic Acid structure

63185-86-4 structure

Product Name:5-Amino-2-(phenylthio)benzoic Acid

CAS No:63185-86-4

MF:C₁₃H₁₁NO₂S

MW:245.296941995621

CID:502519

PubChem ID:10705535

Update Time:2025-06-06

5-Amino-2-(phenylthio)benzoic Acid Chemical and Physical Properties

Names and Identifiers

- Benzoicacid, 5-amino-2-(phenylthio)-
- 5-AMINO-2-(PHENYLTHIO)BENZOIC ACID
- 5-amino-2-phenylsulfanylbenzoic acid
- 5-Amino-2-phenylsulfanyl-benzoic acid
- 5-Amino-2-(phenylthio)-benzoesaeure
- 5-azanyl-2-phenylsulfanyl-benzoic acid
- AB1111
- Benzoicacid,5-amino-2-(phenylthio)
- 63185-86-4
- DTXSID40443795
- 4-(4-FLUOROPHENOXY)BUTANOICACID
- FT-0701888
- CS-0270225
- 5-amino-2-(phenylsulfanyl)benzoic acid
- A834257
- AKOS005795145
- EN300-150866
- SB38034
- Benzoicacid,5-amino-2-(phenylthio)-
- MFCD06658325
- 5-Amino-2-(phenylthio)benzoicacid
- DB-073280
- 5-Amino-2-(phenylthio)benzoic Acid
- MDL： MFCD06658325
- Inchi： 1S/C13H11NO2S/c14-9-6-7-12(11(8-9)13(15)16)17-10-4-2-1-3-5-10/h1-8H,14H2,(H,15,16)
- InChI Key： MKSHKRLNPIFOSW-UHFFFAOYSA-N
- SMILES： S(C1C=CC=CC=1)C1C=CC(=CC=1C(=O)O)N

Computed Properties

Exact Mass: 245.05100
Monoisotopic Mass: 245.05104977g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 266
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 88.6Å²

Experimental Properties

PSA: 88.62000
LogP: 3.69940

5-Amino-2-(phenylthio)benzoic Acid Customs Data

HS CODE：2930909090
Customs Data：

China Customs Code:
2930909090

Overview:

2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

5-Amino-2-(phenylthio)benzoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019094377-1g	5-Amino-2-(phenylthio)benzoic acid	63185-86-4	95%	1g	$342.36	2023-09-01
Enamine	EN300-150866-0.05g	5-amino-2-(phenylsulfanyl)benzoic acid	63185-86-4	95%	0.05g	$419.0	2023-11-13
Enamine	EN300-150866-0.1g	5-amino-2-(phenylsulfanyl)benzoic acid	63185-86-4	95%	0.1g	$439.0	2023-11-13
Enamine	EN300-150866-0.25g	5-amino-2-(phenylsulfanyl)benzoic acid	63185-86-4	95%	0.25g	$459.0	2023-11-13
Enamine	EN300-150866-0.5g	5-amino-2-(phenylsulfanyl)benzoic acid	63185-86-4	95%	0.5g	$479.0	2023-11-13
Enamine	EN300-150866-1.0g	5-amino-2-(phenylsulfanyl)benzoic acid	63185-86-4		1.0g	$871.0	2023-02-14
Enamine	EN300-150866-2.5g	5-amino-2-(phenylsulfanyl)benzoic acid	63185-86-4	95%	2.5g	$978.0	2023-11-13
Enamine	EN300-150866-5.0g	5-amino-2-(phenylsulfanyl)benzoic acid	63185-86-4		5.0g	$2525.0	2023-02-14
Enamine	EN300-150866-10.0g	5-amino-2-(phenylsulfanyl)benzoic acid	63185-86-4		10.0g	$3746.0	2023-02-14
TRC	B801088-10mg	5-Amino-2-(phenylthio)benzoic Acid	63185-86-4		10mg	$ 50.00	2022-06-06

5-Amino-2-(phenylthio)benzoic Acid Suppliers

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(CAS:63185-86-4)5-Amino-2-(phenylthio)benzoic Acid

Order Number:A834257

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 15:37

Price ($):381.0

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